Cas no 63463-44-5 (1-(cyclopropylmethyl)piperidin-4-ol)

• Product Name: 1-(cyclopropylmethyl)piperidin-4-ol
• CAS No: 63463-44-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD16162557
• CID: 1658953
• PubChem ID: 21428752
• Update Time: 2025-06-24

1-(cyclopropylmethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 1-(cyclopropylmethyl)-
• 1-(cyclopropylmethyl)piperidin-4-ol
• A1-14478
• DTXSID40613698
• 63463-44-5
• SCHEMBL988572
• DB-362982
• Z905434476
• IWYFGTGOZKQLLH-UHFFFAOYSA-N
• 1-Cyclopropylmethyl-piperidin-4-ol
• AKOS011295943
• AB93436
• F8882-7503

• MDL： MFCD16162557
• Inchi： 1S/C9H17NO/c11-9-3-5-10(6-4-9)7-8-1-2-8/h8-9,11H,1-7H2
• InChI Key： IWYFGTGOZKQLLH-UHFFFAOYSA-N
• SMILES： OC1CCN(CC1)CC1CC1

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 265.4±15.0 ºC (760 Torr),
• Flash Point: 115.9±14.5 ºC,
• Solubility: Dissolution (57 g/l) (25 º C),
• PSA: 23.47

Additional information on 1-(cyclopropylmethyl)piperidin-4-ol

Introduction to 1-(Cyclopropylmethyl)piperidin-4-ol (CAS No. 63463-44-5)

1-(Cyclopropylmethyl)piperidin-4-ol, with the CAS number 63463-44-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a cyclopropylmethyl substituent. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and psychiatric disorders.

The chemical structure of 1-(cyclopropylmethyl)piperidin-4-ol can be represented as follows: C₉H₁₉NO. The cyclopropylmethyl group attached to the piperidine ring imparts unique pharmacological properties, making it an attractive scaffold for drug design. Recent studies have highlighted the importance of this compound in modulating various biological targets, including G protein-coupled receptors (GPCRs) and ion channels.

In the context of medicinal chemistry, 1-(cyclopropylmethyl)piperidin-4-ol has been explored as a lead compound for the development of new therapeutic agents. Its ability to cross the blood-brain barrier (BBB) and its favorable pharmacokinetic properties make it a promising candidate for central nervous system (CNS) disorders. For instance, research has shown that derivatives of this compound exhibit potent activity against serotonin receptors, which are implicated in conditions such as depression and anxiety.

The synthesis of 1-(cyclopropylmethyl)piperidin-4-ol involves several well-established organic reactions, including Grignard reactions and reductive amination. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development. The versatility of its synthesis also allows for the introduction of various functional groups, enabling the exploration of a wide range of structural analogs with diverse biological activities.

In addition to its potential as a therapeutic agent, 1-(cyclopropylmethyl)piperidin-4-ol has been studied for its role in understanding fundamental biological processes. For example, it has been used as a tool compound to investigate the structure-function relationships of GPCRs, providing valuable insights into receptor activation mechanisms. This knowledge is crucial for the rational design of more effective and selective drugs.

The safety profile of 1-(cyclopropylmethyl)piperidin-4-ol is another important aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good tolerability, which are essential attributes for any potential drug candidate. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(cyclopropylmethyl)piperidin-4-ol (CAS No. 63463-44-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacological properties, and versatile synthetic routes make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and insights into its biological activities, further solidifying its importance in the field.